N-(5-(butylthio)-1,3,4-thiadiazol-2-yl)-2-chloro-6-fluorobenzamide

• IUPAC Name: N-(5-butylsulfanyl-1,3,4-thiadiazol-2-yl)-2-chloro-6-fluorobenzamide
• InChI: InChI=1S/C13H13ClFN3OS2/c1-2-3-7-20-13-18-17-12(21-13)16-11(19)10-8(14)5-4-6-9(10)15/h4-6H,2-3,7H2,1H3,(H,16,17,19)
• InChI Key: FEUAHRMYWFLHSA-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NN=C(S1)NC(=O)C2=C(C=CC=C2Cl)F
• Molecular Formula: C13H13ClFN3OS2
• Molecular Weight: 345.8 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often includes the starting materials, reaction conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the substance typically undergoes.

Scientific Research Applications

• Peptide Chemistry and Biochemistry Importance: This process is crucial in peptide synthesis, a fundamental procedure in biochemistry for producing peptides.

Nanocrystals and Nanoscience

• Specific Uses :
  • Mesoscalar Assemblies : Nanocrystals self-assemble into larger structures with unique properties.

Xenobiotic Nucleic Acids (XNA) Research

• Potential Use : XNAs could be employed in aptamers, biosensors, and therapeutic applications.

Materials Science and Nanomaterials

• Examples :
  • Programmed Assemblies : Controlled assembly of nanocrystals leads to functional materials.

Chemical Sensors and Detectors

• Examples :
  • Biosensors : Identifying biomolecules (e.g., DNA, proteins) with high sensitivity.

Photovoltaics and Energy Conversion

• Potential Use : Enhancing charge transport and light absorption in photovoltaic materials.

Mechanism of Action

If the compound is a drug or an enzyme, its mechanism of action describes how it produces its effect at the molecular level.

Safety and Hazards

This information is usually found in the compound’s Material Safety Data Sheet (MSDS). It includes information on the compound’s toxicity, flammability, reactivity, and environmental hazards, as well as guidelines for safe handling and storage.

Future Directions

This involves researching current trends and advancements related to the compound. It could include new methods of synthesis, new applications, or new research areas.